2-Tert-butyl-3-(cyclohexylmethyl)phenol

• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 2-tert-butyl-3-(cyclohexylmethyl)phenol
• InChI: InChI=1S/C17H26O/c1-17(2,3)16-14(10-7-11-15(16)18)12-13-8-5-4-6-9-13/h7,10-11,13,18H,4-6,8-9,12H2,1-3H3
• InChI Key: DLVFHIYFTVYTOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC=C1O)CC2CCCCC2

Description

2-Tert-butyl-3-(cyclohexylmethyl)phenol is a synthetic phenolic compound characterized by two bulky substituents: a tert-butyl group at the 2-position and a cyclohexylmethyl group at the 3-position of the phenol ring. This structural configuration confers unique steric and electronic properties, making it relevant in applications such as enzyme inhibition and antimicrobial activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Tert-butyl-3-(cyclohexylmethyl)phenol typically involves the alkylation of phenol with tert-butyl and cyclohexylmethyl groups. One common method is the acid-catalyzed alkylation of phenol with isobutene to introduce the tert-butyl group . The cyclohexylmethyl group can be introduced through a Friedel-Crafts alkylation reaction using cyclohexylmethyl chloride and a Lewis acid catalyst such as aluminum chloride .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification steps such as distillation and recrystallization are employed to obtain high-purity 2-Tert-butyl-3-(cyclohexylmethyl)phenol .

Chemical Reactions Analysis

Types of Reactions

2-Tert-butyl-3-(cyclohexylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclohexylmethyl derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenol ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Cyclohexylmethyl derivatives.

Substitution: Halogenated or nitrated phenol derivatives.

Scientific Research Applications

2-Tert-butyl-3-(cyclohexylmethyl)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antimicrobial activities.

Industry: Utilized as a stabilizer in polymers and as an additive in lubricants.

Mechanism of Action

The mechanism of action of 2-Tert-butyl-3-(cyclohexylmethyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The phenolic group can donate hydrogen atoms, neutralizing free radicals and exhibiting antioxidant properties. Additionally, the compound can interact with cell membranes, influencing cellular processes and signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Bioactivity

The cyclohexylmethyl group is a critical determinant of bioactivity in phenolic derivatives. Evidence from SAR studies on ugonins (a class of flavonoid derivatives) reveals that introducing a cyclohexylmethyl substituent at the C6 position of luteolin or eriodyctiol significantly enhances inhibitory capacity against bacterial neuraminidase (BNA):

• Compound 1 (C6-cyclohexylmethyl luteolin derivative) : IC50 = 0.05 µM vs. luteolin (IC50 = 4.4 µM ), demonstrating a 88-fold increase in potency .
• Compound 2 (C6-cyclohexylmethyl eriodyctiol derivative) : IC50 = 0.07 µM vs. eriodyctiol (IC50 = 17.8 µM ), a 250-fold improvement .

Cyclization of the cyclohexylmethyl group (e.g., with C5-OH or C7-OH) reduces potency relative to unmodified analogs, suggesting that steric flexibility of the substituent is crucial for optimal activity:

Compound	Modification	IC50 (µM)	Parent Compound	Fold Improvement
Compound 3	Cyclized C5-OH	0.28	Luteolin	16x
Compound 5	Cyclized C7-OH	0.14	Eriodyctiol	127x
Compound 6	Cyclized C5/C7-OH	0.35	Luteolin	12x

Comparison with Other Cyclohexylmethyl Derivatives

• Sulfurous acid cyclohexylmethyl hexyl ester: Isolated from Acanthus montanus, this compound lacks phenolic groups but shares the cyclohexylmethyl motif.
• Cyclohexylmethyl phosphonothiolates: These compounds (e.g., cyclohexylmethyl S-2-isopropylmethylaminoethyl isopropylphosphonothiolate) are structurally distinct, featuring phosphorus-based functional groups. They are primarily studied for neurotoxic effects rather than enzyme inhibition, underscoring the role of the phenol ring in directing bioactivity .

Key Research Findings

Steric Bulk Enhances Inhibition: The tert-butyl and cyclohexylmethyl groups in 2-Tert-butyl-3-(cyclohexylmethyl)phenol likely synergize to block enzyme active sites more effectively than smaller substituents (e.g., methyl or hydroxyl groups) .

Positional Specificity: Substitutions at the 2- and 3-positions of the phenol ring maximize steric hindrance while maintaining hydrogen-bonding capacity, a balance critical for potency .

Comparative Limitations: Unlike 2-Tert-butyl-3-(cyclohexylmethyl)phenol, non-phenolic cyclohexylmethyl derivatives (e.g., sulfurous acid esters) show negligible bioactivity in enzyme inhibition assays, emphasizing the indispensability of the phenolic hydroxyl group .